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Compound of Interest

Compound Name:
2-Amino-4-bromobutanoic acid

hydrobromide

Cat. No.: B1283170 Get Quote

Essential Safety and Handling Guide for 2-
Amino-4-bromobutanoic Acid Hydrobromide
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling

2-Amino-4-bromobutanoic acid hydrobromide (CAS No: 15159-65-6). Adherence to these

guidelines is critical to ensure personal safety and proper management of this chemical in a

laboratory setting.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Amino-4-bromobutanoic acid hydrobromide is a chemical that requires careful handling

due to its potential hazards. It is classified as a substance that can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] Therefore, the use of appropriate personal

protective equipment is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Requirement Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask)[2]

To prevent inhalation of dust

particles which can cause

respiratory irritation.

Eye Protection
Safety glasses with side-

shields or goggles.

To protect eyes from dust

particles and potential

splashes, preventing serious

eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact which

can cause irritation.[1]

Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

2. Safe Handling and Operational Plan

A systematic approach to handling this compound is crucial to minimize exposure and ensure

safety.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Amino-4-bromobutanoic acid hydrobromide.

Step-by-Step Handling Procedures:

Preparation: Before handling, ensure that the work area is clean and uncluttered. An

eyewash station and safety shower should be readily accessible.[2] All personnel involved

must be trained on the hazards and proper handling procedures.
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Engineering Controls: All work with 2-Amino-4-bromobutanoic acid hydrobromide should

be conducted in a properly functioning chemical fume hood to ensure adequate ventilation.

[2]

Handling:

Avoid the formation of dust when handling the solid material.[2][3]

Use non-sparking tools.[3]

Do not breathe dust.[2]

Avoid contact with skin, eyes, and clothing.[2][3]

Storage: Store the compound in a tightly sealed container in a dry, cool, and well-ventilated

place.[2][3] It should be stored away from strong oxidizing agents, alkaline materials, and

strong bases.[2]

3. Disposal Plan

Contaminated materials and waste should be handled as hazardous waste.

Waste Collection: Collect waste material in a suitable, labeled container. Avoid mixing with

incompatible materials.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations. Do not allow the product to enter the environment.[2]

4. Emergency Procedures

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If irritation persists, seek medical attention.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of inhalation: Move the exposed person to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.
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In case of ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth

with water and give them plenty of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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